N-(4-bromo-3-methylphenyl)-1-{[2-(2,4-dimethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(4-bromo-3-methylphenyl)-1-[[2-(2,4-dimethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C24H24BrN5O4/c1-13-10-16(6-9-19(13)25)26-23(31)22-14(2)30(29-28-22)12-20-15(3)34-24(27-20)18-8-7-17(32-4)11-21(18)33-5/h6-11H,12H2,1-5H3,(H,26,31)
• InChI Key: WYBUXTFLEQETON-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2=C(N(N=N2)CC3=C(OC(=N3)C4=C(C=C(C=C4)OC)OC)C)C)Br
• Molecular Formula: C24H24BrN5O4
• Molecular Weight: 526.4 g/mol

Description

N-(4-bromo-3-methylphenyl)-1-{[2-(2,4-dimethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-5-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C24H24BrN5O4 and its molecular weight is 526.391. The purity is usually 95%.
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Scientific Research Applications

Oxazole and Triazole Derivatives in Drug Synthesis

• Activated Carboxylates from Photooxygenation of Oxazoles : Oxazoles are used as precursors for activated carboxylic acids, leading to the synthesis of complex macrolides like recifeiolide and curvularin. This illustrates the utility of oxazole derivatives in synthesizing bioactive macrolides (Wasserman et al., 1981).

• Synthesis of Orally Active Antagonists : Triazole derivatives have been utilized in developing orally active CCR5 antagonists, showcasing their role in the synthesis of potential therapeutic agents (Ikemoto et al., 2005).

Antimicrobial and Antitumor Activities

• Antimicrobial Activities of Triazole Derivatives : New 1,2,4-triazole derivatives have shown promising antimicrobial activities, highlighting the potential of triazole-based compounds in developing new antimicrobial agents (Bektaş et al., 2010).

• Anticancer and Anti-5-lipoxygenase Agents : Novel pyrazolopyrimidines derivatives, showcasing anticancer and anti-5-lipoxygenase activities, indicate the potential of nitrogen heterocycles in cancer therapy and inflammation management (Rahmouni et al., 2016).

Synthesis and Structural Analysis

• Synthesis and Crystal Structure of Oxazole and Triazole Compounds : Studies on the synthesis, crystal structure, and Hirshfeld surface analysis of certain oxazole and triazole derivatives contribute to the understanding of their chemical properties and potential applications in material science and drug design (Prabhuswamy et al., 2016).